4-Hydroxy-1,1,2,2-tetrafluorobutane-1-sulfonic acid

• Molecular Formula: C4H6F4O4S
• Molecular Weight: 226.15 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoro-4-hydroxybutane-1-sulfonic acid
• InChI: InChI=1S/C4H6F4O4S/c5-3(6,1-2-9)4(7,8)13(10,11)12/h9H,1-2H2,(H,10,11,12)
• InChI Key: FMWOQCFGKLGVLR-UHFFFAOYSA-N
• Canonical SMILES: C(CO)C(C(F)(F)S(=O)(=O)O)(F)F

Description

4-Hydroxy-1,1,2,2-tetrafluorobutane-1-sulfonic acid is a useful research compound. Its molecular formula is C4H6F4O4S and its molecular weight is 226.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solid from above which contained sodium 4-hydroxy-1,1,2,2-tetrafluorobutane-1-sulfonate was extracted with methanol (100 mL) and filtered. The resulting pale yellow solution was passed through a short column (2.5 cm diameter) which was packed with 7.5 cm of Amberlite 120H acid ion exchange resin to give a light brown solution. Additional methanol was used to flush any remaining sulfonic acid. The volatiles were removed under reduced pressure to give a dark brown oil. The yield was 15.453 g, 77% based on starting 4-bromo-3,3,4,4-tetrafluoro-1-butanol.